Cas no 93700-38-0 (2,2-dimethylpropanecarbonyl isothiocyanate)

• Product Name: 2,2-dimethylpropanecarbonyl isothiocyanate
• CAS No: 93700-38-0
• MDL: MFCD09734773
• CID: 4666261
• Update Time: 2025-08-05

2,2-dimethylpropanecarbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropanecarbonyl isothiocyanate

• MDL： MFCD09734773

Additional information on 2,2-dimethylpropanecarbonyl isothiocyanate

Introduction to 2,2-dimethylpropanecarbonyl isothiocyanate (CAS No. 93700-38-0)

2,2-dimethylpropanecarbonyl isothiocyanate, identified by the Chemical Abstracts Service Number (CAS No.) 93700-38-0, is a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This heterocyclic carbonyl compound features a unique structural framework that makes it a valuable intermediate in the preparation of various bioactive molecules. Its molecular structure consists of an isothiocyanate functional group attached to a 2,2-dimethylpropanone backbone, which endows it with distinct reactivity and utility in synthetic pathways.

The isothiocyanate moiety (-N=C=S) is a highly versatile functional group, known for its ability to participate in a wide range of chemical reactions, including nucleophilic addition, cycloadditions, and condensation reactions. This reactivity makes 2,2-dimethylpropanecarbonyl isothiocyanate particularly useful in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. In recent years, there has been growing interest in leveraging this compound for the development of novel therapeutic agents due to its potential to form stable and biologically relevant derivatives.

One of the most compelling applications of CAS No. 93700-38-0 lies in its role as a precursor for the synthesis of thiazole derivatives. Thiazoles are heterocyclic compounds that have garnered considerable attention in medicinal chemistry due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the isothiocyanate group into thiazole scaffolds has been shown to enhance their pharmacological efficacy, making them promising candidates for further development.

Recent advancements in synthetic methodologies have further highlighted the importance of 2,2-dimethylpropanecarbonyl isothiocyanate in drug discovery. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The ability to efficiently introduce isothiocyanate functionalities into complex molecular frameworks has opened up new avenues for designing molecules with tailored biological properties.

The chemical reactivity of CAS No. 93700-38-0 also makes it a valuable tool in materials science. Specifically, its capacity to undergo cycloaddition reactions with various unsaturated substrates has been exploited in the synthesis of polymers and high-performance materials. These materials exhibit enhanced mechanical strength and thermal stability, making them suitable for applications in aerospace and automotive industries.

In addition to its synthetic utility, 2,2-dimethylpropanecarbonyl isothiocyanate has been investigated for its potential role in chemical biology. Researchers have explored its interactions with biological macromolecules such as proteins and nucleic acids. These studies aim to elucidate the structural features that contribute to its binding affinity and specificity, which could inform the design of next-generation bioactive compounds.

The production and handling of CAS No. 93700-38-0 require careful consideration due to its reactivity with moisture and nucleophiles. Standard laboratory protocols must be followed to ensure safety and efficiency during its use. Despite these precautions, the compound remains an indispensable tool for chemists working on complex synthetic challenges.

The future prospects for 2,2-dimethylpropanecarbonyl isothiocyanate are promising, with ongoing research focusing on expanding its applications in pharmaceuticals and materials science. As synthetic techniques continue to evolve, it is likely that this compound will play an even greater role in the development of innovative solutions across multiple scientific disciplines.